2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(5-chloro-2-hydroxyphenyl)-4-nitroisoindole-1,3-dione
• InChI: InChI=1S/C14H7ClN2O5/c15-7-4-5-11(18)10(6-7)16-13(19)8-2-1-3-9(17(21)22)12(8)14(16)20/h1-6,18H
• InChI Key: FZVUMHIMFWWWAB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)N(C2=O)C3=C(C=CC(=C3)Cl)O
• Molecular Formula: C14H7ClN2O5
• Molecular Weight: 318.67 g/mol

Description

2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione, also known as CNQX, is a potent and selective antagonist of the ionotropic glutamate receptors. It is commonly used in scientific research to study the function of these receptors and their role in various physiological processes.

Mechanism of Action

2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione acts as a competitive antagonist of the ionotropic glutamate receptors, specifically the AMPA and kainate subtypes. By binding to these receptors, 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione blocks the action of the neurotransmitter glutamate, which is responsible for the excitatory signaling in the brain.
Biochemical and Physiological Effects:
2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione has been shown to have a variety of biochemical and physiological effects, including reducing synaptic plasticity and impairing learning and memory. It has also been shown to have analgesic effects and to reduce drug-seeking behavior in animal models of addiction.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione in lab experiments is its high selectivity for the AMPA and kainate subtypes of glutamate receptors, which allows for more precise manipulation of these receptors. However, 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione can also have off-target effects and may interact with other receptors or signaling pathways. Additionally, the use of 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione in animal models may not fully reflect the complexity of glutamate signaling in the human brain.

Future Directions

There are many potential future directions for research involving 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione and glutamate receptors. One area of interest is the role of these receptors in neurodegenerative diseases, such as Alzheimer's and Parkinson's. Another area of interest is the development of more selective and potent antagonists of glutamate receptors, which could have therapeutic potential for a variety of neurological and psychiatric disorders. Additionally, the use of 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione in combination with other drugs or therapies may provide new insights into the complex interactions between glutamate signaling and other physiological processes.

Synthesis Methods

2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione can be synthesized using a variety of methods, including the condensation of 5-chloro-2-hydroxybenzaldehyde with 4-nitrophthalic anhydride, followed by cyclization and oxidation. Other methods involve the use of substituted phthalic anhydrides and various catalysts.

Scientific Research Applications

2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione is widely used in scientific research to study the function of ionotropic glutamate receptors, which are involved in a variety of physiological processes, including learning and memory, synaptic plasticity, and neurodegenerative diseases. 2-(5-chloro-2-hydroxyphenyl)-4-nitro-1H-isoindole-1,3(2H)-dione is also used to study the role of glutamate receptors in pain perception and addiction.